Methidathion

• CAS No.: 950-37-8
• Product Name: Methidathion
• Molecular Formula: C6H11N2O4PS3
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 3-(dimethoxyphosphinothioylsulfanylmethyl)-5-methoxy-1,3,4-thiadiazol-2-one
• Standard InChI: InChI=1S/C6H11N2O4PS3/c1-10-5-7-8(6(9)16-5)4-15-13(14,11-2)12-3/h4H2,1-3H3
• Standard InChIKey: MEBQXILRKZHVCX-UHFFFAOYSA-N
• SMILES: COC1=NN(C(=O)S1)CSP(=S)(OC)OC
• Canonical SMILES: COC1=NN(C(=O)S1)CSP(=S)(OC)OC
• Colorform: Colorless crystals; Crystals from methanol; Colorless-to-white crystalline solid
• Density: 1.495 at 68 °F (EPA, 1998); 1.51 g/cu cm (20 °C); 1.5 g/cm³; 1.495
• Flash Point: 100 °C
• Melting Point: 102 to 104 °F (EPA, 1998); 39.0 °C; 39 °C; 102-104°F
• Physical Description: Methidathion appears as colorless crystals. This material is used as a non-systemic insecticide. (EPA, 1998); COLOURLESS CRYSTALS.; Colorless crystals.
• Description: Methidathion appears as colorless crystals. This material is used as a non-systemic insecticide. (EPA, 1998); Methidathion is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide and an agrochemical. It derives from a 5-methoxy-1,3,4-thiadiazol-2(3H)-one.
• Shelf Life: Relatively stable to hydrolysis in neutral, or slightly acidic media, less stable in more acidic (pH 1), or in alkaline media (pH 13, 50% loss in 30 min @ 25 °C).; Supracide 2E: Shelf-life of at least 3 to 5 yr when stored in a dry place and minimum storage temp (above 32 °F) are observed.
• Solubility: 6.19e-04 M; Solubility (all in g/L at 20 °C): ethanol (150); acetone (670); toluene (720); hexane (11); n-octanol (14); Soluble in benzene, methanol and xylene at >60 g/100 mL at 25 °C. Moderately soluble in chloroform and dichloromethane.; In water, 187 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 0.0187
• Synonyms: GS 13005; methidathion; metidathion; O,O-dimethyl S-(2-methoxy-1,3,4-thiadiazole-5)-(4H)-onyl-(4)-methylphosphorodithioate; S-(5-methoxy-2-oxo-1,3,4-thiadiazol-3-(2H)-yl) O,O-dimethylphosphorodithioate; S-2,3-dihydro-5-methoxy-2-oxo-1,3,4-thiadiazol-3-ylmethyl O,O-dimethyl phosphorodithioate; Supracide
• Vapor Pressure: 1e-06 mm Hg at 68 °F (EPA, 1998); 3.37e-06 mmHg; 3.37X10-6 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible; 1x10-6 mmHg
• PubChem Compound: 13709
• Last Modified: Nov 12 2021